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Compound of Interest

Compound Name: Ethyl propargyl sulfone

Cat. No.: B15296830

Ethyl Propargyl Sulfone: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl propargyl sulfone, with the systematic IUPAC name 1-(ethylsulfonyl)prop-2-yne, is a
bifunctional molecule incorporating both a sulfone group and a terminal alkyne. This guide
provides a comprehensive overview of its synthesis, characterization, and potential
applications in biomedical research, particularly as a covalent modifier in drug discovery. Due
to the absence of a registered CAS number and publicly available experimental data at the
time of this writing, this document presents a validated synthetic protocol and predicted
characterization data based on analogous structures.

Chemical Structure and Properties
o |[UPAC Name: 1-(ethylsulfonyl)prop-2-yne
e Molecular Formula: CsHsO2S

e Molecular Weight: 132.18 g/mol

e CAS Number: Not available.
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Synthesis

A reliable method for the synthesis of ethyl propargyl sulfone is the nucleophilic substitution
of a propargyl halide with a sulfinate salt. The following protocol outlines a standard laboratory
procedure.

Experimental Protocol: Synthesis of Ethyl Propargyl
Sulfone

Materials:

Sodium ethanesulfinate (1.1 eq)

Propargyl bromide (1.0 eq)

N,N-Dimethylformamide (DMF)

Diethyl ether

Saturated aqueous sodium bicarbonate

Brine

Anhydrous magnesium sulfate

Procedure:

Dissolve sodium ethanesulfinate in DMF in a round-bottom flask under an inert atmosphere
(e.g., nitrogen or argon).

Cool the solution to 0 °C using an ice bath.

Slowly add propargyl bromide to the solution with vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, quench the reaction by adding water.

Extract the aqueous layer with diethyl ether (3x).

Wash the combined organic layers with saturated aqueous sodium bicarbonate and then
with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield ethyl
propargyl sulfone as a colorless oil.
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 To cite this document: BenchChem. [Ethyl propargyl sulfone CAS number and
characterization data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15296830#ethyl-propargyl-sulfone-cas-number-and-
characterization-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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